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Compound of Interest

Compound Name:

1-(3-

Methoxyphenyl)cyclobutanecarbo

nitrile

Cat. No.: B1319093 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and

characterization of 1-(3-Methoxyphenyl)cyclobutanecarbonitrile, a valuable intermediate in

organic synthesis.

Compound Profile
A summary of the key physical and chemical properties of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile is presented below.
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Property Value

Chemical Name 1-(3-Methoxyphenyl)cyclobutanecarbonitrile

CAS Number 74205-15-5

Molecular Formula C₁₂H₁₃NO

Molecular Weight 187.24 g/mol

Physical Appearance Colorless to light yellow solid.[1]

Solubility

Soluble in organic solvents such as methanol,

ethanol, and dimethyl sulfoxide; insoluble in

water.[1]

Melting Point Not available in the reviewed literature.

Synthetic Pathway
The synthesis of 1-(3-Methoxyphenyl)cyclobutanecarbonitrile can be achieved via a phase-

transfer catalyzed alkylation of (3-Methoxyphenyl)acetonitrile with 1,3-dibromopropane. This

method is effective for the formation of 1-aryl-1-cyanocyclobutanes.

(3-Methoxyphenyl)acetonitrile

Base (e.g., KOH)
Phase-Transfer Catalyst

(e.g., TBAB)
Toluene, 60°C
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Synthesis of 1-(3-Methoxyphenyl)cyclobutanecarbonitrile.

Experimental Protocols
Synthesis of 1-(3-
Methoxyphenyl)cyclobutanecarbonitrile
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This protocol is based on established methods for the synthesis of 1-aryl-1-cyanocyclobutanes.

Materials:

(3-Methoxyphenyl)acetonitrile

1,3-Dibromopropane

Potassium hydroxide (powdered)

Tetra-n-butylammonium bromide (TBAB)

Toluene

Water (deionized)

Hydrochloric acid (concentrated)

Ethyl acetate

Brine

Magnesium sulfate (anhydrous)

Procedure:

To a stirred mixture of powdered potassium hydroxide and a catalytic amount of tetra-n-

butylammonium bromide in toluene, add a solution of (3-Methoxyphenyl)acetonitrile and 1,3-

dibromopropane in toluene dropwise over 1.5 hours at 60°C.

After the initial addition, add a small amount of water while maintaining the temperature at

60°C.

Add the remaining solution of reactants over 30 minutes at 60°C and continue stirring for an

additional 2.5 hours at the same temperature.

Quench the reaction by the addition of water at 60°C and stir for 20 minutes.
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Separate the organic layer and wash it sequentially with dilute hydrochloric acid, water, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

yield 1-(3-Methoxyphenyl)cyclobutanecarbonitrile.

Characterization Workflow
A standard workflow for the characterization and purity assessment of the synthesized

compound is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1319093?utm_src=pdf-body-img
https://www.benchchem.com/product/b1319093?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1-Phenylcyclobutanecarbonitrile | C11H11N | CID 84400 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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